Cas no 477587-44-3 (Ethyl (3S)-3-hydroxydodecanoate)

• Product Name: Ethyl (3S)-3-hydroxydodecanoate
• CAS No: 477587-44-3
• MF: C₁₄H₂₈O₃
• MW: 244.370325088501
• CID: 2646366
• PubChem ID: 71362884
• Update Time: 2025-04-21

Ethyl (3S)-3-hydroxydodecanoate Chemical and Physical Properties

Names and Identifiers

• 477587-44-3
• DTXSID10786484
• Ethyl (3S)-3-hydroxydodecanoate

• Inchi： 1S/C14H28O3/c1-3-5-6-7-8-9-10-11-13(15)12-14(16)17-4-2/h13,15H,3-12H2,1-2H3/t13-/m0/s1
• InChI Key： CQLRIUYMQWJYSR-ZDUSSCGKSA-N
• SMILES： O[C@H](CC(=O)OCC)CCCCCCCCC

Computed Properties

• Exact Mass: 244.20384475Da
• Monoisotopic Mass: 244.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų